Cas no 544-60-5 (ammonium oleate)

• Product Name: ammonium oleate
• CAS No: 544-60-5
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• CID: 82489
• PubChem ID: 51051623
• Update Time: 2025-11-02

ammonium oleate Chemical and Physical Properties

Names and Identifiers

• ammonium oleate
• AMMONIUM OLEATE AR
• 9-octadecenoicacid,ammoniumsalt
• ammoniasoap
• ammonium9-octadecenoate
• ammoniumtalloilfatty
• ammoniumtalloilfattyacidsoap
• ammoniumtalloilfattyacidsoapchemical
• Oelsaeure,Ammoniumoleat
• oleic acid,ammonium oleate
• oleicacid,ammoniumsalt
• (9Z)-9-Octadecenoic acid ammonium salt (1:1)
• azane;(Z)-octadec-9-enoic acid
• UNII-EH7L6J9LHN
• Q27277190
• SCHEMBL237023
• Caswell No. 046C
• oleic acid ammonium salt
• DTXCID701016421
• EINECS 208-873-1
• NS00080306
• Ammonium 9-octadecenoate
• DTXSID50878372
• Ammonia soap
• AMMONIUM OLEATE [INCI]
• 544-60-5
• Ammonium 9octadecenoate
• 9Octadecenoic acid, ammonium salt
• AI3-36578
• 9-Octadecenoic acid (Z)-, ammonium salt
• 9-Octadecenoic acid, ammonium salt
• (9Z)-octadec-9-enoic acid amine
• AMMONIUM OLEATE [MI]
• EC 208-873-1
• 208-873-1

• Inchi： 1S/C18H34O2.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);1H3/b10-9-;
• InChI Key： WFXRJNDIBXZNJK-KVVVOXFISA-N
• SMILES： [O-]C(CCCCCCC/C=C\CCCCCCCC)=O.[NH4+]

Computed Properties

• Exact Mass: 299.28200
• Monoisotopic Mass: 299.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Yellowish brown paste,softening point21To22℃ with ammonia odor.Encounter heatdecomposition.
• Density: 0.9758 (rough estimate)
• Melting Point: 70-72°F
• Boiling Point: 440.8°C (rough estimate)
• Flash Point: 270.1°C
• Refractive Index: 1.5000 (estimate)
• PSA: 40.13000
• LogP: 5.15000
• Solubility: Soluble in water at 27 ℃, slightly soluble in ethanol \ acetone \ methanol \ benzene \ carbon tetrachloride \ xylene and crude gasoline

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on ammonium oleate

Ammonium Oleate (CAS No. 544-60-5): Properties, Applications, and Market Insights

Ammonium oleate (CAS No. 544-60-5) is a versatile chemical compound widely used in various industrial and commercial applications. As the ammonium salt of oleic acid, it plays a crucial role in emulsification, lubrication, and surface modification. This article delves into the properties, applications, and market trends of ammonium oleate, providing a comprehensive overview for researchers, manufacturers, and end-users.

The chemical formula of ammonium oleate is C₁₈H₃₅O₂NH₄, and it is derived from the reaction between oleic acid and ammonium hydroxide. This compound is known for its excellent surfactant properties, making it a popular choice in formulations requiring emulsifiers and dispersants. Its ability to reduce surface tension between liquids and solids enhances its utility in diverse sectors.

One of the most significant applications of ammonium oleate is in the personal care industry. It is commonly found in shampoos, conditioners, and skincare products due to its mildness and emulsifying capabilities. With the growing demand for natural and sustainable ingredients, ammonium oleate has gained attention as a biodegradable alternative to synthetic surfactants. Consumers are increasingly seeking products labeled as "green" or "eco-friendly," driving manufacturers to incorporate compounds like ammonium oleate into their formulations.

In the textile industry, ammonium oleate serves as a softening agent and lubricant during fiber processing. Its ability to improve the handle and drape of fabrics makes it invaluable for producing high-quality textiles. Additionally, the compound's role in metalworking fluids cannot be overlooked. It acts as a corrosion inhibitor and lubricant, extending the life of machinery and improving operational efficiency.

The agricultural sector also benefits from ammonium oleate, particularly in the formulation of pesticides and herbicides. Its surfactant properties enhance the spreadability and adhesion of active ingredients, ensuring better coverage and efficacy. As sustainable farming practices gain traction, the demand for environmentally friendly adjuvants like ammonium oleate is expected to rise.

Recent market trends indicate a growing interest in bio-based chemicals, with ammonium oleate being no exception. Derived from oleic acid, which is often sourced from vegetable oils, this compound aligns with the global shift toward renewable resources. Companies are investing in research to optimize the production processes of ammonium oleate, aiming to reduce costs and improve performance.

From a regulatory perspective, ammonium oleate is generally recognized as safe for use in various applications, provided it meets industry standards. However, manufacturers must ensure compliance with regional regulations, particularly concerning biodegradability and toxicity profiles. Transparency in labeling and sourcing is becoming increasingly important to meet consumer expectations and regulatory requirements.

In conclusion, ammonium oleate (CAS No. 544-60-5) is a multifaceted compound with widespread applications across industries. Its role as an emulsifier, lubricant, and surfactant makes it indispensable in formulations ranging from personal care products to agricultural chemicals. As the demand for sustainable and high-performance ingredients grows, ammonium oleate is poised to remain a key player in the chemical market.